Cas no 2171434-50-5 (2-(cyclohexylmethyl)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 2-(cyclohexylmethyl)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2171434-50-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6429287
• PubChem ID: 165534559
• Update Time: 2025-10-28

2-(cyclohexylmethyl)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohexylmethyl)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• 2-(cyclohexylmethyl)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• 2171434-50-5
• EN300-1580641

• Inchi： 1S/C28H34N2O5/c1-18(26(31)29-16-20(27(32)33)15-19-9-3-2-4-10-19)30-28(34)35-17-25-23-13-7-5-11-21(23)22-12-6-8-14-24(22)25/h5-8,11-14,18-20,25H,2-4,9-10,15-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t18-,20?/m1/s1
• InChI Key： GHEWBIOPLNJNQK-QSVWIEALSA-N
• SMILES： OC(C(CNC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC1CCCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(cyclohexylmethyl)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Compound 2-(cyclohexylmethyl)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic Acid (CAS No: 2171434-50-5)

The compound 2-(cyclohexylmethyl)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No: 2171434-50-5) is a highly specialized organic molecule with significant applications in the field of chemical synthesis and drug development. This compound is characterized by its complex structure, which includes a cyclohexylmethyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a propanamidopropanoic acid moiety. The presence of these functional groups makes it a valuable intermediate in the synthesis of bioactive molecules and peptides.

Recent advancements in chemical synthesis have highlighted the importance of using Fmoc protecting groups in peptide chemistry. The Fmoc group is widely employed due to its stability under basic conditions and ease of removal under acidic conditions, making it ideal for solid-phase peptide synthesis (SPPS). The integration of the cyclohexylmethyl group into the structure of this compound further enhances its versatility, as it provides steric bulk and improves the solubility properties of the molecule.

Research studies have demonstrated that compounds with similar structures to 2-(cyclohexylmethyl)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid exhibit potential in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The propanamidopropanoic acid moiety contributes to the molecule's ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for drug discovery.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and stereochemical integrity. Key steps include the installation of the Fmoc group, the coupling of the cyclohexylmethyl substituent, and the final functionalization to introduce the propanamidopropanoic acid group. These steps are typically carried out using state-of-the-art synthetic techniques, including microwave-assisted synthesis and automated peptide synthesizers.

In terms of applications, this compound serves as an intermediate in the construction of more complex molecules, such as cyclic peptides and macrocycles. Its use in medicinal chemistry has been supported by recent studies that emphasize the importance of stereochemistry in determining biological activity. The (R)-configuration at the second carbon atom ensures that the compound interacts specifically with its intended biological targets, enhancing its potential efficacy.

Moreover, the incorporation of the fluorenylmethoxycarbonyl (Fmoc) group allows for efficient purification and characterization of the compound during the synthesis process. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are commonly used to analyze the purity and structure of this compound, ensuring that it meets stringent quality control standards.

Looking ahead, ongoing research is focused on optimizing the synthetic routes for this compound to improve scalability and reduce production costs. Additionally, efforts are being made to explore its biological activity in preclinical models, with particular interest in its potential as an inhibitor of key enzymes involved in disease pathways.

In conclusion, 2-(cyclohexylmethyl)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No: 2171434-50-5) is a versatile and valuable molecule in modern chemical synthesis. Its unique structure and functional groups make it an essential building block for advancing drug discovery and development efforts across various therapeutic areas.